Cas no 2107-43-9 (3-Fluoro-N,N-dimethylaniline)

3-Fluoro-N,N-dimethylaniline Properties

Names and Identifiers

• 3-Fluoro-N,N-dimethylaniline
• Benzenamine,3-fluoro-N,N-dimethyl-
• (3-fluorophenyl)dimethylamine
• 3-(dimethylamino)fluorobenzene
• 3-Fluor-N,N-dimethyl-anilin
• 3-fluoro-N,N-dimethyl-aniline
• m-fluoro-N,N-dimethyl-aniline
• N,N-Dimethyl-3-fluoroaniline
• N,N-dimethylamino-3-fluorobenzene
• 1-(Dimethylamino)-3-fluorobenzene
• PubChem5244
• N,N-Dimethyl-m-fluoroaniline
• 3-Fluoro-N,N-dimethylaniline #
• SDDGNMXIOGQCCH-UHFFFAOYSA-N
• SBB086090
• Benzenamine, 3-fluoro-N,N-dimethyl-
• NE47566
• AK112737
• ST2405082
• Z1432170863
• InCh
• SCHEMBL3835181
• DTXSID00343025
• AKOS006229787
• C73999
• CS-W006304
• 2107-43-9
• MFCD01862042
• EN300-113713
• InChI=1/C8H10FN/c1-10(2)8-5-3-4-7(9)6-8/h3-6H,1-2H
• TUNGSTENSELENIDE
• Z1201621444
• DS-5770
• 3-fluoro-N, N-dimethylaniline
• DB-354081
• +Expand

• MDL： MFCD01862042
• InChIKey： SDDGNMXIOGQCCH-UHFFFAOYSA-N
• Inchi： 1S/C8H10FN/c1-10(2)8-5-3-4-7(9)6-8/h3-6H,1-2H3
• SMILES： FC1=C([H])C([H])=C([H])C(=C1[H])N(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 139.08000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 139.079727485g/mol
• Heavy Atom Count: 10
• Complexity: 103
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 3.2

Experimental Properties

• LogP: 1.89170
• PSA: 3.24000
• Refractive Index: 1.537
• Boiling Point: 219.8°C at 760 mmHg
• Flash Point: 99.5°C
• Density: 1.083

3-Fluoro-N,N-dimethylaniline Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：1993
• Hazard Statement： Irritant
• PackingGroup：Ⅲ
• Risk Phrases： 20/21/22-36/37/38
• HazardClass：3

3-Fluoro-N,N-dimethylaniline Customs Data

• HS CODE：2921420090
• Customs Data：

  China Customs Code:

  2921420090

  Overview:

  2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%